Cas no 1879585-88-2 (6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid)

• Product Name: 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid
• CAS No: 1879585-88-2
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5739469
• PubChem ID: 131184238
• Update Time: 2025-06-30

6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-[(2-propyn-1-yloxy)amino]-
• 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylicacid
• EN300-1449830
• 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid
• 1879585-88-2

• Inchi： 1S/C8H7N3O3/c1-2-3-14-11-7-5-9-4-6(10-7)8(12)13/h1,4-5H,3H2,(H,10,11)(H,12,13)
• InChI Key： CFUVRGCUJDFJHK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NOCC#C)=CN=C1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 326.8±52.0 °C(Predicted)
• pka: 1.45±0.20(Predicted)

Additional information on 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid

Introduction to 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid (CAS No. 1879585-88-2)

6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1879585-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its propargyl ether and amino functional groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid consists of a pyrazine core substituted with a propargyl ether group at the 6-position and an amino group at the 2-position. This configuration imparts distinct chemical properties that may contribute to its reactivity and biological efficacy. The propargyl group (–C≡C–H), characterized by its triple bond, introduces a high degree of flexibility and potential for further functionalization, while the amino group provides a site for hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Pyrazines are known to exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The presence of both the propargyl ether and amino groups in 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid suggests that it may interact with various biological targets, making it a valuable scaffold for drug discovery efforts. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules designed to modulate specific biological pathways.

One of the most compelling aspects of this compound is its structural versatility. The propargyl ether moiety can undergo various chemical transformations, including metal-catalyzed coupling reactions such as Sonogashira coupling or Buchwald-Hartwig amination, which are widely used in medicinal chemistry to construct complex molecular architectures. Additionally, the amino group can be further modified through acylation, alkylation, or other reactions to introduce additional functional groups tailored for specific biological applications. These features make 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with pyrazines being one of the most frequently investigated classes. The structural motif of pyrazines provides a stable framework that can be easily modified to enhance binding affinity and selectivity towards biological targets. For instance, modifications at the 2-position of the pyrazine ring have been shown to significantly influence the pharmacokinetic properties of derivatives. The incorporation of an amino group at this position not only enhances solubility but also allows for interactions with positively charged residues in proteins, which is critical for drug-receptor binding.

The propargyl ether group in 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid also offers unique opportunities for bioconjugation strategies. Propargyl groups are frequently used in click chemistry applications due to their ability to participate in efficient and selective coupling reactions with azides via cycloaddition processes. This property has been leveraged in the development of probes for imaging applications and in the synthesis of drug conjugates designed for targeted delivery. The combination of these features makes this compound an attractive candidate for further exploration in both academic research and industrial drug development pipelines.

In terms of synthetic methodologies, 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid can be synthesized through multi-step organic transformations starting from commercially available precursors. One common approach involves the reaction of 2-amino pyrazine with propargyl bromide or propargyl alcohol under basic conditions to form the propargyl ether derivative. Subsequent functionalization at the 6-position can be achieved through nucleophilic substitution or other suitable methods depending on the desired outcome. The synthesis typically requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological potential of 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid has not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological properties. For example, derivatives of pyrazines have been shown to interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. The presence of both an amino group and a propargyl ether moiety may allow this compound to modulate multiple signaling pathways simultaneously, providing a rationale for its use as a lead compound in polypharmacological approaches.

Advanced computational methods have also been employed to explore the binding interactions between 6-(Propenyl-oxy)amino-pyrazinacarboxylic acid derivatives and biological targets. Molecular docking simulations have revealed that modifications at specific positions on the pyrazine ring can significantly enhance binding affinity towards certain protein receptors. These insights have guided experimental efforts aimed at optimizing lead structures for improved pharmacological activity. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced efficacy or reduced toxicity profiles.

The future prospects for 6-(Propenyl-oxy)amino-pyrazinacarboxylic acid are promising, with ongoing research focused on expanding its chemical space through structural diversification and exploring new synthetic routes. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of biological systems continues to evolve, compounds like 6-(Propenyl-oxy)amino-pyrazinacarboxylic acid will play an increasingly important role in addressing complex diseases through innovative drug design strategies.